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Compound of Interest

Compound Name: Avellanin B

Cat. No.: B1666145

For Immediate Release

A Deep Dive into the Fungal-Derived Cyclic Peptide, Avellanin B, for Researchers, Scientists,
and Drug Development Professionals

This technical guide provides a comprehensive overview of the fungal source, isolation, and
biological activity of Avellanin B, a cyclic peptide with noted pressor effects. The information is
tailored for researchers, scientists, and professionals in drug development, presenting
guantitative data, detailed experimental methodologies, and visual representations of
associated pathways and workflows.

Fungal Source and Production

Avellanin B is a natural cyclic peptide produced by the fungus Hamigera avellanea.[1][2] This
mitosporic fungus has been identified as the primary source of both Avellanin A and B. While
other Avellanin analogs have been discovered from species such as Hamigera ingelheimensis
and Aspergillus fumigatus, H. avellanea remains the definitive origin of Avellanin B.[3][4]

Physicochemical Properties and Structure

Avellanin B is structurally defined as cyclo-(N-methylphenylalanyl-alanylvalyl-2-aminobenzoyl-
prolyl).[2] The following table summarizes its key physicochemical properties.
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Property Value Reference
Molecular Formula C32H40N505 [2]
Molecular Weight 586.7 g/mol Calculated
Appearance Amorphous powder [2]
N Soluble in methanol, ethyl Inferred from extraction
Solubility
acetate protocols

Experimental Protocols
Fungal Fermentation

A detailed fermentation protocol for the production of Avellanin B by Hamigera avellanea is
outlined below, based on methodologies for related fungal metabolites.

o Culture Medium: Prepare a suitable liquid culture medium such as Potato Dextrose Broth
(PDB) or a custom defined medium supplemented with yeast extract and peptone to support
fungal growth and secondary metabolite production.

 Inoculation: Inoculate the sterile medium with a viable culture of Hamigera avellanea.

 Incubation: Incubate the culture flasks at 25-28°C for 14-21 days with shaking (e.g., 150
rpm) to ensure proper aeration and nutrient distribution.

e Monitoring: Monitor the fungal growth and pH of the medium periodically. Secondary
metabolite production often commences during the stationary phase of fungal growth.

Extraction and Purification

The following protocol details the extraction and purification of Avellanin B from the fungal

culture.

o Harvesting: After the incubation period, separate the fungal mycelium from the culture broth
by filtration.

o Extraction:
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o Broth: Extract the filtered broth with an equal volume of ethyl acetate three times.
Combine the organic layers.

o Mycelium: Dry the mycelial mass and extract with methanol or a mixture of chloroform and
methanol.

o Concentration: Evaporate the solvent from the combined organic extracts under reduced
pressure to obtain a crude extract.

o Chromatographic Purification:

o Silica Gel Chromatography: Subject the crude extract to column chromatography on silica
gel, eluting with a gradient of chloroform and methanol.

o Preparative HPLC: Further purify the fractions containing Avellanin B using preparative
reverse-phase high-performance liquid chromatography (HPLC) with a C18 column and a
mobile phase gradient of acetonitrile and water.

Structural Elucidation

The structure of Avellanin B was elucidated using a combination of spectroscopic techniques.

e Mass Spectrometry: High-resolution mass spectrometry (HR-MS) is used to determine the
exact molecular weight and elemental composition.

 NMR Spectroscopy: 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy are
employed to determine the connectivity of atoms and the stereochemistry of the amino acid
residues.

Biological Activity: Pressor Effect

Avellanin B has been demonstrated to exhibit a pressor effect, meaning it increases blood
pressure.[1][2]

Experimental Protocol for Pressor Effect Assessment

The following is a generalized protocol for evaluating the pressor effect of Avellanin B in a rat
model.
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e Animal Model: Use male Wistar rats (250-300g).
¢ Anesthesia: Anesthetize the rats with an appropriate anesthetic agent (e.g., urethane).

o Catheterization: Cannulate the carotid artery to monitor blood pressure and the jugular vein
for intravenous administration of Avellanin B.

o Administration: Administer graded doses of Avellanin B intravenously.

o Data Acquisition: Record the mean arterial blood pressure continuously using a pressure
transducer connected to a data acquisition system.

Parameter Value

Animal Model Male Wistar Rat

Route of Administration Intravenous

Endpoint Measured Mean Arterial Blood Pressure (mmHg)

Signaling Pathway

While the precise signaling pathway for Avellanin B's pressor effect is not yet fully elucidated,
the structurally similar Avellanin A has been shown to exert its antiproliferative effects through
the PI3K-Akt signaling pathway. It is plausible that Avellanin B's vasoactive properties may
involve pathways that regulate vascular smooth muscle contraction, such as those involving
calcium channels or adrenergic receptors. Further research is required to delineate the specific
molecular mechanisms.
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Extraction & Purification Workflow
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Diagram 1: Experimental workflow for the extraction and purification of Avellanin B.

Hypothesized Signaling Pathway for Pressor Effect
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Diagram 2: A hypothesized signaling pathway for the pressor effect of Avellanin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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